Cas no 1007460-78-7 (ethyl 1-ethyl-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 1-ethyl-1H-pyrazole-5-carboxylate
• CAS No: 1007460-78-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD08700824
• CID: 2115734
• PubChem ID: 23005846
• Update Time: 2025-08-03

ethyl 1-ethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-ethyl-1H-pyrazole-5-carboxylate
• ALBB-030525
• STL584421
• Ethyl1-ethyl-1H-pyrazole-5-carboxylate
• MFCD08700824
• EN300-232685
• MQOWGAJUPXXLNH-UHFFFAOYSA-N
• LS-10901
• ethyl 2-ethylpyrazole-3-carboxylate
• SCHEMBL1431721
• DA-34663
• CS-0298256
• 1007460-78-7
• AKOS003673427

• MDL： MFCD08700824
• Inchi： 1S/C8H12N2O2/c1-3-10-7(5-6-9-10)8(11)12-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： MQOWGAJUPXXLNH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=NN1CC)=O

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 1.07970

ethyl 1-ethyl-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives